Cas no 457-59-0 (2-Thiazolamine, N-(4-fluorophenyl)-4,5-dihydro-)

• Product Name: 2-Thiazolamine, N-(4-fluorophenyl)-4,5-dihydro-
• CAS No: 457-59-0
• MF: C₉H₉FN₂S
• MW: 196.244563817978
• CID: 1520977
• PubChem ID: 1201616
• Update Time: 2025-04-21

2-Thiazolamine, N-(4-fluorophenyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, N-(4-fluorophenyl)-4,5-dihydro-
• N-(4-fluorophenyl)-4,5-dihydro-1,3-thiazol-2-amine
• DTXSID10360925
• AKOS008946808
• 457-59-0
• SCHEMBL5439566

• Inchi： 1S/C9H9FN2S/c10-7-1-3-8(4-2-7)12-9-11-5-6-13-9/h1-4H,5-6H2,(H,11,12)
• InChI Key： ZAJZVJOARFAWFX-UHFFFAOYSA-N
• SMILES： S1C(=NCC1)NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 196.04717
• Monoisotopic Mass: 196.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 24.39